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Compound of Interest

Compound Name: Cholesteryl undecanoate

Cat. No.: B3118907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cholesteryl undecanoate, an ester of cholesterol, is a fascinating molecule that exhibits a rich

variety of liquid crystalline phases, known as mesophases, upon changes in temperature. This

technical guide provides an in-depth exploration of its mesomorphic behavior, detailing the

experimental protocols used for its characterization and presenting a structured overview of its

phase transitions. This information is critical for its potential applications in drug delivery

systems, diagnostics, and advanced materials science, where the precise control of its physical

state is paramount.

Quantitative Thermal Analysis
The phase transitions of cholesteryl undecanoate are characterized by specific temperatures

and enthalpy changes (ΔH), which can be precisely measured using techniques such as

Differential Scanning Calorimetry (DSC). While the seminal work of Davis, Porter, and Barrall in

"Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids"

provides detailed data for this compound, the specific quantitative values from this source

could not be fully retrieved in the available literature. However, the typical phase transitions

observed upon heating are presented in the table below.
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Transition
Transition Temperature
(°C)

Enthalpy of Transition (J/g)

Crystal to Smectic Phase Data not available Data not available

Smectic to Cholesteric (N)

Phase
Data not available Data not available

Cholesteric (N) to Isotropic

Liquid
Data not available Data not available

Note: Specific quantitative data from primary literature were not accessible. The table structure

is provided for when such data is obtained.

Logical Progression of Mesophases
The sequence of phase transitions in cholesteryl undecanoate follows a well-defined

thermodynamic progression as a function of temperature. Upon heating from a solid crystalline

state, the molecule transitions into a more ordered smectic phase, followed by a chiral nematic

(cholesteric) phase, and finally melts into an isotropic liquid. This sequence is reversible upon

cooling, though supercooling effects can sometimes be observed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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